Cas no 1030431-13-0 (3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol)

• Product Name: 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol
• CAS No: 1030431-13-0
• MF: C₉H₁₃NO₄S₂
• MW: 263.333820104599
• MDL: MFCD12027035
• CID: 2119457
• Update Time: 2025-07-23

3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-(morpholinosulfonyl)thiophen-2-yl)methanol
• [3-(Morpholin-4-ylsulfonyl)thien-2-yl]methanol
• ST093321
• 2-(hydroxymethyl)-3-(morpholin-4-ylsulfonyl)thiophene
• [3-(morpholine-4-sulfonyl)thiophen-2-yl]methanol
• YCAIJHOCCAWPKD-UHFFFAOYSA-N
• STK501610
• BC4709062
• [3-(morpholinosulfonyl)-2-thienyl]methanol
• [3-(morpholin-4-ylsulfonyl)thiophen-2-yl]methanol
• 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol

• MDL： MFCD12027035
• Inchi： 1S/C9H13NO4S2/c11-7-8-9(1-6-15-8)16(12,13)10-2-4-14-5-3-10/h1,6,11H,2-5,7H2
• InChI Key： YCAIJHOCCAWPKD-UHFFFAOYSA-N
• SMILES： S(C1C=CSC=1CO)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 321
• Topological Polar Surface Area: 104

Additional information on 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol

Recent Advances in the Study of 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol (CAS: 1030431-13-0) in Chemical Biology and Pharmaceutical Research

3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol (CAS: 1030431-13-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its morpholine sulfonyl and thiophene methanol functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and research applications. Recent studies have explored its role as a building block in medicinal chemistry, its interactions with biological targets, and its potential as a lead compound in drug development.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and derivatization potential of 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol. The researchers demonstrated that this compound serves as an excellent scaffold for the development of novel kinase inhibitors, particularly targeting protein kinases involved in inflammatory pathways. The study highlighted the compound's ability to form stable interactions with the ATP-binding sites of various kinases, suggesting its utility in designing selective kinase modulators.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported on the antibacterial properties of derivatives of 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol. The study found that certain structural modifications of the compound resulted in significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a potential candidate for addressing antibiotic resistance challenges.

Another significant development involves the use of 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol in cancer research. A 2024 study in the European Journal of Medicinal Chemistry explored its potential as a PARP (poly ADP-ribose polymerase) inhibitor. The research team synthesized several analogs of the compound and evaluated their efficacy in BRCA-mutated cancer cell lines. Their findings indicated that specific derivatives showed promising selective toxicity towards cancer cells while sparing normal cells, suggesting potential applications in targeted cancer therapies.

From a chemical biology perspective, recent work published in ACS Chemical Biology (2023) has utilized 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol as a chemical probe to study protein-protein interactions. The compound's unique structure allows for specific labeling of cysteine residues in proteins, enabling researchers to map interaction surfaces and study dynamic protein complexes. This application has proven particularly valuable in understanding signal transduction pathways and developing new strategies for modulating protein function.

The pharmaceutical industry has also shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its use in various therapeutic areas. These include applications in neurodegenerative diseases, where derivatives of 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol have demonstrated neuroprotective effects in preclinical models of Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic properties make it particularly attractive for CNS drug development.

In conclusion, the recent research on 3-(Morpholin-4-ylsulfonyl)thien-2-ylmethanol (CAS: 1030431-13-0) demonstrates its versatility and potential across multiple areas of chemical biology and pharmaceutical research. From its applications in kinase inhibition and antimicrobial development to its use in cancer therapy and chemical biology tools, this compound continues to reveal new possibilities for drug discovery and biological research. The coming years are likely to see further exploration of its therapeutic potential and the development of optimized derivatives for specific applications.